Cas no 2171437-74-2 (5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid)

• Product Name: 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid
• CAS No: 2171437-74-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6493347
• PubChem ID: 165743962
• Update Time: 2025-05-19

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid
• EN300-1472440
• 5-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methylpentanoic acid
• 2171437-74-2

• Inchi： 1S/C27H34N2O5/c1-3-8-19(16-25(30)28-14-13-18(2)15-26(31)32)29-27(33)34-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24H,3,8,13-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t18?,19-/m1/s1
• InChI Key： XJQHWGDHMIHIKZ-MUMRKEEXSA-N
• SMILES： O(C(N[C@@H](CC(NCCC(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid

Research Briefing on 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid (CAS: 2171437-74-2)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives in drug development and peptide synthesis. Among these, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid (CAS: 2171437-74-2) has emerged as a critical compound due to its unique structural properties and potential applications in therapeutic peptide design. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, characterization, and biological relevance.

The compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is primarily utilized in solid-phase peptide synthesis (SPPS). Recent studies have demonstrated its efficacy in enhancing the stability and solubility of peptide intermediates, thereby improving yield and purity in complex peptide assemblies. A 2023 study published in the Journal of Medicinal Chemistry detailed its role in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs), showcasing its compatibility with modern automated synthesizers.

Structural analysis via NMR and mass spectrometry has confirmed the compound’s chiral integrity at the (3R)-position, a feature critical for maintaining biological activity in derived peptides. Researchers at the University of Cambridge further elucidated its conformational dynamics using molecular modeling, revealing how the 3-methylpentanoic acid moiety influences peptide backbone flexibility. These insights are pivotal for designing constrained peptides with enhanced receptor selectivity.

In therapeutic contexts, derivatives of 2171437-74-2 have shown promise in oncology. A preclinical study (Nature Communications, 2024) reported its incorporation into a novel peptide-drug conjugate (PDC) targeting HER2-positive breast cancer cells. The Fmoc group’s lipophilicity was found to facilitate cellular uptake, while the methylpentanoic acid segment contributed to metabolic stability, extending the conjugate’s half-life in vivo by 40% compared to conventional linkers.

Challenges remain in optimizing large-scale synthesis, as noted in a 2024 Organic Process Research & Development paper, which identified yield variability (>15%) during Fmoc deprotection steps. However, emerging green chemistry approaches, such as flow-based continuous synthesis, are being explored to address these limitations. Industry partnerships (e.g., with Bachem and PeptiDream) are actively investigating commercial-scale applications, with projected GMP-grade production by Q2 2025.

In conclusion, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid represents a versatile building block with expanding roles in peptide therapeutics. Ongoing research aims to harness its stereochemical precision for next-generation drug candidates, particularly in oncology and metabolic disorders. Future directions include computational-guided derivatization and hybrid scaffold development, as highlighted in the upcoming ACS Chemical Biology special issue on amino acid analogs (August 2024).